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Compound of Interest

Compound Name:
4-Bromomethyl-1,2-

dihydroquinoline-2-one

Cat. No.: B052548 Get Quote

An In-Depth Technical Guide to 4-Bromomethyl-
1,2-dihydroquinoline-2-one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data, chemical

properties, and synthetic applications of 4-Bromomethyl-1,2-dihydroquinoline-2-one. The

information is intended for professionals in research and drug development who may be

handling or utilizing this compound in their work.

Chemical Identity and Properties
4-Bromomethyl-1,2-dihydroquinoline-2-one is a heterocyclic organic compound that serves

as a key intermediate in the synthesis of various pharmaceutical agents.[1][2][3][4] Its reactivity,

attributed to the bromomethyl group, makes it a versatile building block in medicinal chemistry.

[2]

Table 1: Chemical and Physical Properties
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Property Value Source(s)

CAS Number 4876-10-2 [1][5][6][7]

Molecular Formula C10H8BrNO [5][6][7]

Molecular Weight 238.08 g/mol [6][7][8][9]

Appearance
Light yellow to light reddish-

yellow solid; White-like powder
[1][2][4][7][9]

Melting Point 252-258°C [10]

Boiling Point
391.8 ± 42.0 °C at 760 mmHg

(Predicted)
[6][7][9]

Density 1.5 ± 0.1 g/cm³ [7][9]

Flash Point 190.8 ± 27.9 °C (Predicted) [6][7][9]

Solubility Sparingly soluble in water [2]

Material Safety Data
The following tables summarize the key safety information for 4-Bromomethyl-1,2-
dihydroquinoline-2-one, based on available Material Safety Data Sheets (MSDS).

Table 2: Hazard Identification and GHS Classification

Hazard Class GHS Pictogram Signal Word
Hazard
Statement(s)

Skin

Corrosion/Irritation

Category 1B/2

GHS05 (Corrosion) Danger

H314: Causes severe

skin burns and eye

damage. H315:

Causes skin irritation.

Serious Eye

Damage/Eye Irritation

Category 1/2A

GHS07 (Irritant) Danger

H318: Causes serious

eye damage. H319:

Causes serious eye

irritation.
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Sources:[5][8][9][10][11]

Table 3: First Aid Measures

Exposure Route First Aid Procedure Source(s)

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Consult a

physician.

[5][10][11]

Skin Contact

Immediately wash off with

soap and plenty of water. Take

off contaminated clothing.

Consult a physician.

[5][10][11]

Eye Contact

Rinse thoroughly with plenty of

water for at least 15 minutes

and consult a physician.

[5][10][11][12]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician.

[10][11]

Table 4: Handling and Storage

Aspect Recommendation Source(s)

Handling

Avoid contact with skin and

eyes. Avoid formation of dust

and aerosols. Use personal

protective equipment.

[10][13]

Storage

Store in a cool, dry, and well-

ventilated place. Keep the

container tightly closed.

[10][13]
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Experimental Protocols and Synthetic Applications
4-Bromomethyl-1,2-dihydroquinoline-2-one is a pivotal intermediate in the synthesis of the

gastroprotective agent Rebamipide.[1][3][4] It is also utilized in the preparation of coumarins

and 1-aza coumarins, which have shown potential antimicrobial, anti-inflammatory, and

analgesic activities.[1][4]

Synthesis of 4-Bromomethyl-1,2-dihydroquinoline-2-one
A common synthetic route involves the bromination of acetoacetanilide followed by cyclization

in the presence of a dehydrating agent like concentrated sulfuric acid.

Acetoacetanilide

Bromination

Bromine
in Chloroform

BromoacetoacetanilideIntermediate

Cyclization

Conc. H2SO4

4-Bromomethyl-1,2-
dihydroquinoline-2-one

Final Product

Click to download full resolution via product page

A generalized workflow for the synthesis of 4-Bromomethyl-1,2-dihydroquinoline-2-one.

Experimental Details (based on patent literature): A solution of acetoacetanilide in chloroform is

treated with a solution of bromine in chloroform at a controlled temperature (not exceeding

30°C). The reaction mixture is stirred and then heated to facilitate the reaction. After cooling,

the intermediate, bromoacetoacetanilide, is isolated. This intermediate is then added to cooled

concentrated sulfuric acid (5-10°C). The temperature is gradually raised, and the reaction is

allowed to proceed for several hours to effect cyclization. The final product is isolated by

precipitation in ice water, followed by neutralization and purification.

Synthesis of Rebamipide Intermediate
4-Bromomethyl-1,2-dihydroquinoline-2-one serves as a key reactant in the synthesis of

Rebamipide. The following diagram illustrates a general workflow for this process.
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Workflow for the synthesis of Rebamipide from 4-Bromomethyl-1,2-dihydroquinoline-2-one.

Note: Detailed experimental protocols for toxicological studies and information on the direct

biological signaling pathways of 4-Bromomethyl-1,2-dihydroquinoline-2-one are not

extensively available in the public domain. The primary focus of existing literature is on its role

as a synthetic intermediate. Due to its reactive nature as an alkylating agent, it is presumed to

be toxic and should be handled with appropriate safety precautions.[2]

Toxicological Information
While specific toxicological studies on 4-Bromomethyl-1,2-dihydroquinoline-2-one are not

readily available, its classification as a substance that causes severe skin burns and eye

damage indicates significant corrosive and irritant properties.[5][8][9][10][11] The presence of a

reactive bromomethyl group suggests it may act as an alkylating agent, which can confer

toxicity by reacting with biological macromolecules.[2]

Acute Effects:

Skin: Causes severe burns and irritation, which may manifest as redness, itching, scaling, or

blistering.[10]

Eyes: Causes serious eye damage, characterized by redness, watering, and pain.[10]

Inhalation: May cause irritation to the respiratory system.[10]

No data is available on chronic toxicity, carcinogenicity, mutagenicity, or reproductive toxicity.
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Conclusion
4-Bromomethyl-1,2-dihydroquinoline-2-one is a valuable chemical intermediate with

significant applications in the pharmaceutical industry, particularly in the synthesis of

Rebamipide. Its handling requires strict adherence to safety protocols due to its corrosive and

irritant nature. While detailed biological studies on the compound itself are limited, its synthetic

utility is well-documented. Further research into its biological and toxicological profile would

provide a more complete understanding of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b052548#4-bromomethyl-1-2-dihydroquinoline-2-one-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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